(Z)-N-(3-allylbenzo[d]thiazol-2(3H)-ylidene)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C21H21N3O3S2/c1-2-13-24-18-7-3-4-8-19(18)28-21(24)22-20(25)16-9-11-17(12-10-16)29(26,27)23-14-5-6-15-23/h2-4,7-12H,1,5-6,13-15H2
• InChI Key: DMPWVYPTXSEIHY-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=CC=CC=C2SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C21H21N3O3S2
• Molecular Weight: 427.5 g/mol

Description

The compound is a benzothiazole derivative. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse biological activities and are used in medicinal chemistry.

Molecular Structure Analysis

The compound contains a benzothiazole moiety, an allyl group, and a pyrrolidinylsulfonyl group. The benzothiazole ring system is aromatic and planar, which can contribute to the stability of the molecule.

Chemical Reactions Analysis

Benzothiazoles can undergo various chemical reactions, including electrophilic substitution, nucleophilic substitution, and coupling reactions. The specific reactions that this compound can undergo would depend on the reactivity of the other functional groups present.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Benzothiazoles are generally stable compounds and can exhibit fluorescence.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some benzothiazole derivatives have been found to exhibit cytotoxic and antibacterial activities.

Future Directions

Benzothiazoles and their derivatives have been extensively studied for their potential applications in medicinal chemistry, materials science, and other fields. Future research could explore the properties and potential applications of this specific compound.